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Compound of Interest

Compound Name: Nostoxanthin

Cat. No.: B1256873 Get Quote

Nostoxanthin, a xanthophyll carotenoid, is utilized in various research applications. While

specific safety data sheets (SDS) for nostoxanthin are not readily available, data for the

closely related and structurally similar compound, astaxanthin, indicate that it is not classified

as a hazardous substance.[1] Therefore, standard laboratory chemical handling and disposal

procedures for non-hazardous materials should be followed. This guide provides essential

information for the safe handling and disposal of nostoxanthin in a laboratory setting.

I. Safety and Handling
Before handling nostoxanthin, it is crucial to wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat.[2] Although not considered hazardous,

direct contact with the skin or eyes should be avoided.[3][4] In case of accidental contact, wash

the affected area thoroughly with water.[3] If inhaled, move to an area with fresh air.[3] For

ingestion, rinse the mouth with water and seek medical advice.[3]

Key Physical and Chemical Properties (of the related compound Astaxanthin):
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Property Value

Physical State Powder Solid[2]

Appearance Reddish violet[2]

Molecular Formula C40 H52 O4[2]

Molecular Weight 596.84 g/mol [2]

Melting Point 216 - 218 °C[2]

Solubility 0.083 g/L in water[2]

II. Disposal Procedures
As a non-hazardous substance, nostoxanthin waste can typically be disposed of with general

laboratory waste, provided it is not mixed with any hazardous materials.

Step-by-Step Disposal:

Decontamination: If the nostoxanthin waste is potentially contaminated with biological

material, it must first be decontaminated using an appropriate method, such as autoclaving.

Collection: Collect nostoxanthin waste in a designated, clearly labeled container. Avoid

mixing it with hazardous chemical waste.

Disposal: Dispose of the collected waste in accordance with your institution's guidelines for

non-hazardous solid waste. This may involve placing it in the regular laboratory trash that is

sent to a landfill.

Empty Containers: Empty containers that held nostoxanthin should be rinsed with a

suitable solvent (e.g., acetone, ethanol) before being disposed of or recycled. The rinseate

should be collected and disposed of as chemical waste if the solvent is hazardous.

III. Experimental Protocol: Extraction and
Purification of Nostoxanthin
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This section details a common method for extracting and purifying nostoxanthin from bacterial

cultures.[5][6]

Methodology:

Cell Harvesting: Centrifuge the bacterial culture (e.g., Sphingomonas sp.) at 10,000 rpm for

20 minutes at 4°C to pellet the cells.[5][6]

Pigment Extraction:

Resuspend the cell pellet in acetone.

Use an ultrasonic bath to facilitate the extraction of the carotenoid pigments until the cells

are decolorized.[5][6]

Centrifuge the mixture to separate the cell debris from the pigment-containing

supernatant.

Purification:

Filter the supernatant through a 0.2 μm nylon syringe filter.[5][6]

Dry the filtered extract under a stream of nitrogen gas.[5][6]

For further purification, employ column chromatography using a silica gel column and an

appropriate solvent system (e.g., petroleum ether and acetone).[5][6]

Workflow for Nostoxanthin Extraction and Purification

Extraction Purification

Bacterial Culture Centrifugation
(10,000 rpm, 20 min, 4°C) Cell Pellet Acetone Extraction

+ Ultrasonication Crude Extract Syringe Filtration
(0.2 µm) Nitrogen Drying Column Chromatography

(Silica Gel) Purified Nostoxanthin

Click to download full resolution via product page
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Caption: A diagram illustrating the workflow for the extraction and purification of nostoxanthin
from a bacterial culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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